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Next-Generation Sequencing (NGS) has revolutionized genomics research, offering high-
throughput capabilities at a decreasing cost, thereby opening new avenues for scientific
discovery and clinical applications.[1][2] The selection of an appropriate NGS platform is a
critical decision for researchers, as each system presents a unique combination of strengths in
throughput, read length, and accuracy.[2] This guide provides an objective comparison of three
prominent NGS platforms: lllumina’'s HiSeq 2000, Life Technologies' lon Torrent, and Roche's
GS FLX+, supported by experimental data to aid in making an informed choice for your
research needs.

Quantitative Performance Comparison

The performance of these platforms was evaluated by sequencing a BAC plasmid clone
containing a 177,000 base pair fragment of human chromosome 13.[2] The key performance
metrics are summarized in the table below.
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. lllumina HiSeq Life Technologies
Performance Metric Roche GS FLX+
2000 lon Torrent
Average Read Length - 81 bp 539 bp
Maximum Read
200 bp up to 1000 bp
Length
Overall Miscall Ratio 0.39% 1.14% 0.64%

Data sourced from a comparative study on NGS platform performance.[2]

Key Observations:

e Read Length: The Roche GS FLX+ platform generates the longest reads, with an average
length of 539 bp and reads up to 1000 bp, which is advantageous for de novo genome
assembly and sequencing of complex regions.[2] In contrast, the lon Torrent platform
produces shorter reads, with an average of 81 bp.[2]

e Accuracy: The Illlumina HiSeqg 2000 demonstrated the highest accuracy with the lowest
overall miscall ratio of 0.39%.[2] The Roche GS FLX+ also showed high accuracy, while the
lon Torrent platform had a comparatively higher miscall ratio.[2]

Experimental Protocols
DNA Sequencing:

A BAC plasmid clone carrying a 177,000 bp insert from human chromosome 13 was
sequenced with high depth of coverage on each of the three platforms: lon Torrent, GS FLX+,
and HiSeq 2000.[2]

Data Analysis:

The quality of the sequencing data was assessed by counting the number of miscalled bases,
which appear as mismatches upon alignment to a reference sequence.[2] The overall miscall
ratio was calculated for each platform to determine the base-calling accuracy.[2]

NGS Experimental Workflow
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The following diagram illustrates a typical workflow for a Next-Generation Sequencing
experiment.
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Caption: A generalized workflow for Next-Generation Sequencing.

Conclusion

The choice of an NGS platform is highly dependent on the specific research application. For
studies requiring high accuracy, such as variant detection in large genomes, the lllumina HiSeq
platform is a strong candidate due to its low error rates.[2] For de novo assembly or
sequencing of structurally complex genomic regions, the long reads of the Roche GS FLX+ are
highly beneficial.[2] The lon Torrent platform offers speed as a key advantage.[2] Researchers
should carefully consider these performance trade-offs to select the most suitable technology
for their experimental goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Performance comparison of Next Generation sequencing platforms - PubMed
[pubmed.ncbi.nim.nih.gov]

» 2. Performance comparison of Next Generation sequencing platforms | IEEE Conference
Publication | IEEE Xplore [ieeexplore.ieee.org]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1167570?utm_src=pdf-body-img
https://ieeexplore.ieee.org/document/7319870/
https://ieeexplore.ieee.org/document/7319870/
https://ieeexplore.ieee.org/document/7319870/
https://www.benchchem.com/product/b1167570?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/26737770/
https://pubmed.ncbi.nlm.nih.gov/26737770/
https://ieeexplore.ieee.org/document/7319870/
https://ieeexplore.ieee.org/document/7319870/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing
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(NGS) Platforms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167570#validation-comparative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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